Ethyl 4-chloro-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate

• Molecular Formula: C14H11Cl3N2O2
• Molecular Weight: 345.6 g/mol
• IUPAC Name: ethyl 4-chloro-2-[(3,4-dichlorophenyl)methyl]pyrimidine-5-carboxylate
• InChI: InChI=1S/C14H11Cl3N2O2/c1-2-21-14(20)9-7-18-12(19-13(9)17)6-8-3-4-10(15)11(16)5-8/h3-5,7H,2,6H2,1H3
• InChI Key: OHGQWKOCULWLEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1Cl)CC2=CC(=C(C=C2)Cl)Cl

Description

Ethyl 4-chloro-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C14H11Cl3N2O2 and its molecular weight is 345.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared by (a) of diethyl ethoxymethylenemalonate (6 g, 27 mmol) with 3',4'-dichlorophenylacetamidine (5.5 g, 27 mmol) to afford 37% of ethyl 4-hydroxy-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate in analogy to Example 15, (b) reaction of ethyl 4-hydroxy-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate (2 g, 6 mmol) with POCl3 (14 g, 92 mmol) to afford 62% of ethyl 4-chloro-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate in analogy to Example 7, (c) reaction of ethyl 4-chloro-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate (1 g, 2.8 mmol) with hydrazine (0.27 g, 8.3 mmol) to afford 99% of ethyl 4-hydrazino-2-(3',4'-dichlorophenyl)pyrimidine-5-carboxylate in analogy to Example 18, (d) reaction of ethyl 4-hydrazino-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate (0.9 g, 2.7 mmol) with citraconic anhydride (0.49 g, 4.4 mmol) in analogy to Example 21 to afford 47% (0.3 g) of the title compound; m.p. 119-121° C.